5,6-Methylenedioxy-1-indanone
Overview
Description
Synthesis Analysis
The synthesis of arylidene indanones, which includes 5,6-Methylenedioxy-1-indanone, can be achieved via the Claisen-Schmidt condensation of 5,6-methylenedioxy-1-indanone with p-substituted benzaldehyde .Molecular Structure Analysis
The molecular structure of 5,6-Methylenedioxy-1-indanone consists of a fused ring system with a methylenedioxy group attached to the 5 and 6 positions of the indanone ring . The compound has a planar structure, which is typical for aromatic compounds .Physical And Chemical Properties Analysis
The physical and chemical properties of 5,6-Methylenedioxy-1-indanone include a molecular weight of 176.17 g/mol, a hydrogen bond donor count of 0, and a hydrogen bond acceptor count of 3 . The compound is also characterized by a rotatable bond count of 0 .Scientific Research Applications
Energetic Characterization in Biomass Degradation
5,6-Methylenedioxy-1-indanone derivatives, including 6-methyl-1-indanone and 6-methoxy-1-indanone, have been explored for their energetic properties in biomass degradation. Using calorimetric techniques and computational methodologies, their enthalpies of combustion, sublimation, and formation were studied. This research highlights their potential in energy production and biomass processing (Silva, Lima, & Ribeiro da Silva, 2018).
Electron Capture in Organic Nanoelectronics
Studies on the negative ion resonant electron capture mass spectrometry of 5,6-methylenedioxy-1-indanone revealed insights into its molecular structure and potential application in organic nanoelectronics. This research is crucial for understanding the energy structure of molecular organic condensates (Tayupov, Markova, Safronov, & Rakhmeyev, 2022).
Antimicrobial Agent Synthesis
Novel derivatives of 5,6-dimethoxy-1-indanone have been synthesized and tested for antimicrobial activity. These compounds showed promising antibacterial properties, demonstrating the potential of 5,6-methylenedioxy-1-indanone derivatives in developing new antimicrobial agents (Patel, Bhatt, Bhatt, & Joshi, 2018).
Synthesis Methodology
A study on the synthesis of 5,6-dimethoxy-1-indanone from veratraldehyde, involving various chemical reactions, was conducted. This research provides valuable insights into efficient synthetic routes for producing this compound, beneficial for various scientific applications (He Ming-hua, 2010).
Safety And Hazards
properties
IUPAC Name |
5,6-dihydrocyclopenta[f][1,3]benzodioxol-7-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8O3/c11-8-2-1-6-3-9-10(4-7(6)8)13-5-12-9/h3-4H,1-2,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LKLNTTMWFRNYLE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)C2=CC3=C(C=C21)OCO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30289886 |
Source
|
| Record name | 5,6-Methylenedioxy-1-indanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30289886 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5,6-Methylenedioxy-1-indanone | |
CAS RN |
6412-87-9 |
Source
|
| Record name | 6412-87-9 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=65075 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 5,6-Methylenedioxy-1-indanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30289886 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5,6-Methylenedioxy-1-indanone | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 5,6-Methylenedioxy-1-indanone | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/F6X4M23SEJ | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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